Cas no 604-33-1 (Cholesterol Linoleate)
Cholesterol Linoleate structure
Cholesterol Linoleate Properties
Names and Identifiers
-
- Cholesteryl linoleate
- Cholesteryl 9,12-octadecadienoate
- 5-Cholesten-3beta-ol 3-linoleate
- [(3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9Z,12Z)-octadeca-9,12-dienoate
- Linoleic Acid Cholesterol Ester
- Cholesterol Linoleate
- [(3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]
- [(10R,13R)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cycl
- 3beta-Hydroxy-5-cholestene 3-linoleate
- Cholesteryl octadecadienoate
- AS-57553
- (Z,Z)-(3beta)-Cholest-5-en-3-ol, 9,12-octadecadienoate
- 604-33-1
- CE(18:2)
- UNII-75427237HI
- D95353
- Cholest-5-en-3beta-yl (Z,Z)-octadeca-9,12-dienoate
- (3beta)-cholest-5-en-3-ol, (Z,Z)-9,12-octadecadienoate
- (3alpha,8alpha,17alpha)-cholest-5-en-3-yl (9Z,12Z)-octadeca-9,12-dienoate
- LINOLEIC ACID, CHOLESTERYL ESTER
- LMST01020008
- CS-W011413
- Cholesterol, linoleate
- NSC 18183
- HY-W010697
- 75427237HI
- CHEBI:41509
- cholesteryl (9Z,12Z)-octadecadienoate
- s3350
- (3beta)-cholest-5-en-3-yl (9Z,12Z)-octadeca-9,12-dienoate
- Cholest-5-en-3-ol (3beta)-, 3-((9Z,12Z)-9,12-octadecadienoate)
- NAACPBBQTFFYQB-LJAITQKLSA-N
- CE(18:2(9Z,12Z))
- (Z,Z)-(3beta)-Cholest-5-en-3-ol 9,12-octadecadienoate
- Linoleic Acid cholesteryl ester
- W-105253
- cholest-5-en-3beta-yl (9Z,12Z-octadecadienoate)
- Cholest-5-en-3-ol (3beta)-, 9,12-octadecadienoate, (Z,Z)-
- Cholesteryl linoleate, >=98% (HPLC; detection at 205 nm)
- Q28487689
- EINECS 210-065-9
- NS00044073
- DB02092
- 18:2 Cholesteryl ester
- CHOLEST-5-EN-3.BETA.-YL (Z,Z)-OCTADECA-9,12-DIENOATE
- MFCD00003644
- (3beta)-cholest-5-en-3-ol, (9Z,12Z)-9,12-octadecadienoate
- cholesteryl (9Z,12Z-octadecadienoate)
- 3(beta)-Hydroxy-5-cholestene 3-linoleate
- AKOS025310952
- CE 18:2
- SCHEMBL134101
- Cholesteryl linolelaidate
- 1ST176866
- (Z,Z)-(3 beta)-cholest-5-en-3-ol, 9,12-octadecadienoate
- NSC-18183
- Cholest-5-en-3-ol (3beta)-, 9,12-octadecadienoate, (Z,Z)-(9CI)
- [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9Z,12Z)-octadeca-9,12-dienoate
- [17-(1,5-dimethylhexyl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9Z,12E)-octadeca-9,12-dienoate
- (17-(1,5-dimethylhexyl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-3-yl) (9Z,12E)-octadeca-9,12-dienoate
- cholesteryl trans-9-trans-12-octadecadienoate
- ((3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((2R)-6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-3-yl) (9Z,12Z)-octadeca-9,12-dienoate
- +Expand
-
- MFCD00003644
- NAACPBBQTFFYQB-LLEPQPHWSA-N
- 1S/C45H76O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h11-12,14-15,26,35-36,38-42H,7-10,13,16-25,27-34H2,1-6H3/t36?,38?,39?,40?,41?,42?,44-,45+/m0/s1
- O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])=C([H])C([H])([H])C([H])=C([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C(C1([H])[H])=C([H])C([H])([H])C1([H])C2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])C([H])(C([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])C21[H]
Computed Properties
- 648.58500
- 0
- 2
- 21
- 648.585
- 47
- 1020
- 0
- 8
- 0
- 2
- 0
- 1
- 15.9
- 0
- 26.3
Experimental Properties
- 13.75310
- 26.30000
- 1.516
- 680.4±44.0 °C at 760 mmHg
- 42
- 0.0±2.1 mmHg at 25°C
- Fahrenheit: >235.4 ° f
Celsius: >113 ° c - White powder
- 1.0±0.1 g/cm3
Cholesterol Linoleate Price
Cholesterol Linoleate Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:604-33-1)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:604-33-1)
A LA DING
anhua.mao@aladdin-e.com
Cholesterol Linoleate Related Literature
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Jayesh Cherusseri,Nitin Choudhary Nanoscale Horiz., 2019,4, 840-858
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Andrew Houlton,Andrew R. Pike,Miguel Angel Galindo,Benjamin R. Horrocks Chem. Commun., 2009, 1797-1806
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Kaleem-ur-Rahman Naveed,Li Wang,Haojie Yu,Raja Summe Ullah,Muhammad Haroon,Shah Fahad,Jiyang Li,Tarig Elshaarani,Rizwan Ullah Khan,Ahsan Nazir Polym. Chem., 2018,9, 3306-3335
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N. Nambi Krishnan,Jong Hyun Jang,Hyoung-Juhn Kim,Suk-Woo Nam,Tae-Hoon Lim J. Mater. Chem., 2012,22, 14602-14607
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7. Front cover
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F. Aparicio,M. J. Mayoral,C. Montoro-García Chem. Commun., 2019,55, 7277-7299
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Jin-Wei Yuan,Qian Chen,Wen-Tao Wu,Jian-Jun Zhao,Liang-Ru Yang,Yong-Mei Xiao,Pu Mao,Ling-Bo Qu New J. Chem., 2022,46, 9451-9460
604-33-1 (Cholesterol Linoleate) Related Products
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- 1908-11-8(Cholesteryl laurate)
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- 303-43-5(Cholesteryl oleate)
- 601-34-3(Cholesteryl palmitate)
- 604-35-3(3b-Acetoxycholest-5-ene)
- 633-31-8(Cholesteryl propionate)
- 1062-96-0(Cholesteryl hexanoate)
- 1182-66-7(Cholesteryl pelargonate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:604-33-1)Cholesterol Linoleate
99%
25g
254.0